Cas no 1875162-38-1 (CID 130520179)

• Product Name: CID 130520179
• CAS No: 1875162-38-1
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• MDL: MFCD30477399
• CID: 5162668
• PubChem ID: 130520179
• Update Time: 2025-07-01

CID 130520179 Chemical and Physical Properties

Names and Identifiers

• CID 130520179
• Thiophene-3-ol, 3-(4-ethylphenyl)tetrahydro-4-methyl-

• MDL： MFCD30477399
• Inchi： 1S/C13H18OS/c1-3-11-4-6-12(7-5-11)13(14)9-15-8-10(13)2/h4-7,10,14H,3,8-9H2,1-2H3
• InChI Key： ODCWYXYBVLDHPS-UHFFFAOYSA-N
• SMILES： C1SCC(C)C1(C1=CC=C(CC)C=C1)O

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 359.5±42.0 °C(Predicted)
• pka: 13.76±0.40(Predicted)

Additional information on CID 130520179

Compound CAS No. 1875162-38-1 and Product CID 130520179: A Comprehensive Overview

The compound with CAS No. 1875162-38-1 and product identifier CID 130520179 represents a significant advancement in the field of chemical synthesis and materials science. This compound has garnered attention due to its unique chemical properties and potential applications across various industries. Recent studies have highlighted its role in drug development, advanced materials, and environmental chemistry, making it a focal point for researchers worldwide.

Chemically, CAS No. 1875162-38-1 is characterized by its complex molecular structure, which includes a combination of aromatic rings and functional groups that contribute to its reactivity and stability. The compound's molecular weight and physical properties, such as melting point and solubility, have been extensively studied to optimize its use in different applications. Its ability to form stable complexes with other molecules has made it a valuable component in catalytic processes and drug delivery systems.

In terms of applications, CID 130520179 has shown promise in the pharmaceutical industry, particularly in the development of novel drugs targeting specific diseases. Recent research has focused on its potential as a scaffold for designing bioactive compounds with enhanced pharmacokinetic profiles. Additionally, its role in materials science is noteworthy, as it has been used to create advanced polymers and composites with improved mechanical and thermal properties.

The environmental impact of CAS No. 1875162-38-1 has also been a topic of interest. Studies have explored its biodegradability and toxicity, ensuring that its use aligns with sustainable practices. Furthermore, its ability to act as a catalyst in green chemistry processes has positioned it as an eco-friendly alternative to traditional chemical agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CID 130520179. Quantum mechanical calculations have revealed novel reaction pathways that could enhance its efficiency in industrial processes. These findings underscore the importance of interdisciplinary research in unlocking the full potential of this compound.

In conclusion, CAS No. 1875162-38-1 and CID 130520179 represent a cutting-edge development in modern chemistry. With ongoing research exploring its diverse applications and optimizing its properties, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.